5-iodo-2-(trifluoromethyl)phenol
Overview
Description
5-Iodo-2-(trifluoromethyl)phenol is a chemical compound with the molecular formula C7H4F3IO . It has an average mass of 288.006 Da and a monoisotopic mass of 287.925873 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of a phenol group with an iodine atom and a trifluoromethyl group attached to the benzene ring . The exact positions of these substituents on the benzene ring can be determined by the numbering in the name of the compound.Scientific Research Applications
5-iodo-2-(trifluoromethyl)phenolP is a valuable tool for organic synthesis and has a wide range of applications in scientific research. It is used as a fluorinating agent in organic synthesis, as a reagent for the synthesis of various organic compounds, and as a catalyst for the synthesis of heterocyclic compounds. 5-iodo-2-(trifluoromethyl)phenolP has also been used in the study of biochemical and physiological processes, such as the regulation of gene expression and the regulation of enzyme activity.
Mechanism of Action
The mechanism of action of 5-iodo-2-(trifluoromethyl)phenolP is not completely understood. However, it is believed that the compound acts as a fluorinating agent, which is capable of transferring a fluorine atom to organic substrates. In addition, 5-iodo-2-(trifluoromethyl)phenolP is believed to act as a catalyst for the synthesis of heterocyclic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-iodo-2-(trifluoromethyl)phenolP are not well understood. However, the compound has been used in the study of biochemical and physiological processes, such as the regulation of gene expression and the regulation of enzyme activity. In addition, 5-iodo-2-(trifluoromethyl)phenolP has been used in the synthesis of various organic compounds, which may have an effect on biochemical and physiological processes.
Advantages and Limitations for Lab Experiments
5-iodo-2-(trifluoromethyl)phenolP has several advantages for laboratory experiments. The compound is relatively inexpensive and can be synthesized from a variety of starting materials. In addition, the compound is highly reactive and can be used as a fluorinating agent in organic synthesis. However, the compound is also toxic and should be handled with care.
Future Directions
There are several potential future directions for 5-iodo-2-(trifluoromethyl)phenolP. The compound could be used in the study of biochemical and physiological processes, such as the regulation of gene expression and the regulation of enzyme activity. In addition, the compound could be used in the synthesis of various organic compounds, such as heterocyclic compounds. Finally, the compound could be used as a fluorinating agent in organic synthesis.
Synthesis Methods
5-iodo-2-(trifluoromethyl)phenolP can be synthesized from a variety of starting materials, including 2-trifluoromethylphenol, iodine, and a base such as sodium hydroxide. The reaction proceeds in two steps. In the first step, the 2-trifluoromethylphenol is reacted with iodine in the presence of a base to form 5-iodo-2-trifluoromethylphenol. In the second step, the 5-iodo-2-trifluoromethylphenol is then reacted with an aqueous acid to form the desired compound. The reaction is typically carried out in aqueous solution at room temperature.
Safety and Hazards
While specific safety and hazard information for 5-iodo-2-(trifluoromethyl)phenol is not available in the retrieved sources, general precautions for handling similar compounds include avoiding contact with skin and eyes, avoiding the formation of dust and aerosols, and providing appropriate exhaust ventilation at places where dust is formed .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-iodo-2-(trifluoromethyl)phenol involves the introduction of an iodine atom and a trifluoromethyl group onto a phenol ring.", "Starting Materials": [ "Phenol", "Iodine", "Trifluoromethyl chloride", "Sodium hydroxide", "Sodium iodide", "Sodium carbonate", "Acetone", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: Dissolve phenol in acetone and add sodium hydroxide to form the sodium salt of phenol.", "Step 2: Add iodine to the reaction mixture and heat to reflux for several hours to introduce the iodine atom onto the phenol ring.", "Step 3: Add sodium iodide to the reaction mixture to facilitate the substitution of the iodine atom with a trifluoromethyl group.", "Step 4: Add trifluoromethyl chloride to the reaction mixture and heat to reflux for several hours.", "Step 5: Add sodium carbonate to the reaction mixture to neutralize the acid formed during the reaction.", "Step 6: Extract the product with hydrochloric acid and water to obtain 5-iodo-2-(trifluoromethyl)phenol as a solid product." ] } | |
CAS RN |
1243312-81-3 |
Molecular Formula |
C7H4F3IO |
Molecular Weight |
288 |
Purity |
0 |
Origin of Product |
United States |
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